Cas no 2353715-29-2 (ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate)

• Product Name: ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate
• CAS No: 2353715-29-2
• MF: C₁₁H₁₃FN₂O₄
• MW: 256.230326414108
• CID: 5654919
• PubChem ID: 145045692
• Update Time: 2025-06-14

ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate

• Inchi： 1S/C11H13FN2O4/c1-2-18-11(15)6-10(13)8-5-7(14(16)17)3-4-9(8)12/h3-5,10H,2,6,13H2,1H3
• InChI Key： SEJVINASZQSVIB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(CC(=O)OCC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.08593506g/mol
• Monoisotopic Mass: 256.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.1Ų

Additional information on ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate

Comprehensive Overview of Ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate (CAS No. 2353715-29-2)

Ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate (CAS No. 2353715-29-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its fluoro and nitro substituents, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and bioactive probes.

The compound's structural features, including the amino and ester functional groups, contribute to its versatility in organic synthesis. Its 2-fluoro-5-nitrophenyl moiety is particularly noteworthy, as it often enhances binding affinity in target molecules. Recent studies have highlighted its role in optimizing pharmacokinetic properties of lead compounds, a topic frequently searched by medicinal chemists on platforms like PubMed and SciFinder.

In the context of green chemistry trends, ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate has been investigated for its potential in atom-efficient synthesis. This aligns with current industry demands for sustainable manufacturing processes, a hot topic in ACS Green Chemistry forums and research publications. The compound's stability under various conditions makes it suitable for high-throughput screening applications, another area of growing interest in drug development circles.

Analytical characterization of CAS No. 2353715-29-2 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, which are common search terms among analytical chemists. The compound's chromatographic behavior has been documented in several method development studies, providing valuable reference data for quality control laboratories. Its distinct UV absorption profile also makes it suitable for photochemical studies, a niche but growing research area.

From a commercial perspective, ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate has seen steady demand from contract research organizations (CROs) and academic institutions. Market intelligence reports suggest increasing interest in custom synthesis of such specialized intermediates, particularly for targeted drug delivery systems. This correlates with search trend data showing rising queries for "fluorinated pharmaceutical intermediates" across scientific databases.

The safety profile of this compound has been extensively studied, with particular attention to its handling precautions and storage conditions - key search terms in laboratory safety guidelines. Material Safety Data Sheets (MSDS) provide detailed information about its thermal stability and incompatibilities, essential knowledge for process chemists working with this material at scale.

In conclusion, ethyl 3-amino-3-(2-fluoro-5-nitrophenyl)propanoate represents an important building block in modern synthetic chemistry. Its combination of fluorine chemistry and nitroaromatic properties continues to inspire innovative applications in life sciences research. As the pharmaceutical industry increasingly focuses on structure-activity relationships (SAR), compounds like CAS No. 2353715-29-2 will likely remain crucial tools for medicinal chemistry optimization.